Cas no 70388-33-9 (Benzene, [(3-butenyloxy)methyl]-)

• Product Name: Benzene, [(3-butenyloxy)methyl]-
• CAS No: 70388-33-9
• MF: C₁₁H₁₄O
• MW: 162.228263378143
• MDL: MFCD27927634
• CID: 547317
• PubChem ID: 10441993
• Update Time: 2025-04-19

Benzene, [(3-butenyloxy)methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, [(3-butenyloxy)methyl]-
• [(3-buten-1-yloxy)methyl]Benzene
• but-3-enoxymethylbenzene
• ((but-3-en-1-yloxy)methyl)benzene
• Benzene, [(3-buten-1-yloxy)methyl]-
• SY246307
• but-3-enoxy-methyl-benzene
• A1-07997
• 2122799-99-7
• DTXSID20439893
• 1-[(3-Buten-1-yloxy)methyl]benzene-4-D
• A914669
• SY039729
• FT-0732661
• MFCD31699948
• Benzyl 3-Butenyl Ether
• [(but-3-enyloxy)methyl]benzene
• AC6656
• ULKSBGIGDZIKCL-UHFFFAOYSA-N
• [(But-3-en-1-yloxy)methyl]benzene
• [(3-butenyloxy)methyl]benzene
• AKOS037630991
• MFCD27927634
• SCHEMBL1867995
• 4-Benzyloxy-1-butene
• 70388-33-9

• MDL： MFCD27927634
• Inchi： 1S/C11H14O/c1-2-3-9-12-10-11-7-5-4-6-8-11/h2,4-8H,1,3,9-10H2
• InChI Key： ULKSBGIGDZIKCL-UHFFFAOYSA-N
• SMILES： C1(COCCC=C)=CC=CC=C1

Computed Properties

• Exact Mass: 162.10452
• Monoisotopic Mass: 162.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 0.936±0.06 g/cm3(Predicted)
• Boiling Point: 118 °C(Press: 34 Torr)
• PSA: 9.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers